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Compound of Interest

Compound Name: 1-(4-Fluorophenyl)-2-nitropropene

Cat. No.: B13820962

Audience: Researchers, scientists, and drug development professionals.

Disclaimer: No official, comprehensive Safety Data Sheet (SDS) for 1-(4-Fluorophenyl)-2-
nitropropene was located. The following information is a synthesis of data from chemical
suppliers and SDSs for structurally similar compounds, such as 1-Phenyl-2-nitropropene. It is
imperative to treat 1-(4-Fluorophenyl)-2-nitropropene with a high degree of caution and to
consult your institution's Environmental Health and Safety (EHS) department for specific
guidance.

Immediate Safety and Hazard Information

1-(4-Fluorophenyl)-2-nitropropene is a yellow to orange crystalline solid.[1] It is classified as
a hazardous substance and requires careful handling to avoid exposure.

Primary Hazards:

» Acute Oral Toxicity: Statements range from "Harmful if swallowed" to "Toxic if swallowed".[1]

[2]
o Skin and Eye Irritation: Causes skin and serious eye irritation.[3]
e Respiratory Irritation: May cause respiratory irritation.[3]

The toxicological properties of this specific compound have not been fully investigated,
warranting a cautious approach.[4][5]
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Personal Protective Equipment (PPE)

A multi-layered approach to PPE is mandatory when handling this compound.

PPE Category Specification Rationale

Chemical-resistant gloves )
o To prevent skin contact.
) (e.g., Nitrile rubber for splash ]
Hand Protection ] Immediately change gloves
protection, Butyl rubber for o
upon contamination.
extended contact).

Safety glasses with side-
] ) ) To protect eyes from splashes
Eye Protection shields or chemical safety

| or dust particles.
goggles.

Standard laboratory coat. An _ _
) ) ) To protect clothing and skin
Skin and Body impervious apron may be o
- from contamination.
necessary for larger quantities.

All handling of solid and

Respirat dissolved forms should occur To avoid the inhalation of dust
espiratory _ . _

in a certified chemical fume or vapors.

hood.

Experimental Protocols: Handling and Storage

Handling:

e Always handle 1-(4-Fluorophenyl)-2-nitropropene within a chemical fume hood to minimize
inhalation exposure.

e Avoid the formation of dust when handling the solid material.[1]
o Use appropriate tools, such as a spatula, for transferring the chemical.
o Ensure adequate ventilation in the laboratory.

e Wash hands and any exposed skin thoroughly after handling.[2]
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» Do not eat, drink, or smoke in areas where the chemical is handled or stored.[2]
Storage:

o Store in a tightly sealed, properly labeled container.[1]

o Keep in a cool, dry, and well-ventilated area.[1]

o Protect from light, heat, and incompatible materials such as strong oxidizing agents.[1]
Operational Plans: Spill and Disposal

Spill Management:

o Evacuate and Isolate: Immediately clear the area of all personnel and restrict access.
» Ventilate: Ensure the area is well-ventilated, if safe to do so.

e Personal Protection: Don the appropriate PPE before attempting cleanup.

o Containment: For liquid spills, create a dike around the spill using an inert absorbent material
like sand or vermiculite. For solid spills, carefully sweep to avoid creating dust.[6][7]

o Collection: Carefully scoop the absorbed material or solid into a designated, clearly labeled
hazardous waste container.[6][7]

o Decontamination: Clean the spill area with a suitable solvent, followed by soap and water. All
cleaning materials must also be disposed of as hazardous waste.

o Reporting: Report the spill to your supervisor and your institution's EHS department.[6]
Waste Disposal Plan:

o Categorization: 1-(4-Fluorophenyl)-2-nitropropene is a halogenated organic compound
and must be disposed of as hazardous waste.

e Collection: Collect all waste, including contaminated PPE and cleaning materials, in a
compatible, sealed, and clearly labeled hazardous waste container.

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://carolinachemical.com/product/1-4-fluorophenyl-2-nitropropene/
https://synthetikaeu.com/en_US/p/4-Fluoro-P2NP-4F-P2NP-1-4-Fluorophenyl-2-nitropropene-/7676
https://synthetikaeu.com/en_US/p/4-Fluoro-P2NP-4F-P2NP-1-4-Fluorophenyl-2-nitropropene-/7676
https://synthetikaeu.com/en_US/p/4-Fluoro-P2NP-4F-P2NP-1-4-Fluorophenyl-2-nitropropene-/7676
https://ehs.cornell.edu/research-safety/chemical-safety/laboratory-safety-manual/chapter-5-emergency-preparation/54-1
https://ehs.utk.edu/wp-content/uploads/2017/06/Hazardous-Waste-Spill-Cleanup.pdf
https://ehs.cornell.edu/research-safety/chemical-safety/laboratory-safety-manual/chapter-5-emergency-preparation/54-1
https://ehs.utk.edu/wp-content/uploads/2017/06/Hazardous-Waste-Spill-Cleanup.pdf
https://ehs.cornell.edu/research-safety/chemical-safety/laboratory-safety-manual/chapter-5-emergency-preparation/54-1
https://www.benchchem.com/product/b13820962?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13820962?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

e Labeling: The container must be labeled with "Hazardous Waste" and the chemical name.

o Storage of Waste: Store the sealed waste container in a cool, dry, and well-ventilated area,
away from incompatible materials and ignition sources.

o Disposal: Contact your institution's EHS office or a licensed hazardous waste disposal
contractor for pickup and disposal. Do not dispose of this chemical down the drain or in
regular trash.[3][8][9]

Visualization of Handling Workflow
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Workflow for Handling 1-(4-Fluorophenyl)-2-nitropropene
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Fluorophenyl)-2-nitropropene]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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